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Compound of Interest

Compound Name: Antimonic acid

Cat. No.: B1196807

Introduction

Antimonic acid, a hydrated form of antimony pentoxide, is an inorganic compound of
significant interest in various fields of research and development, including materials science
and pharmacology. Its chemical formula is most commonly represented as HzSbOa, though it is
perhaps more accurately described in its hydrated form as hexahydroxoantimonic(V) acid,
HSb(OH)s. This whitepaper provides a comprehensive overview of antimonic acid, detailing
its chemical and physical properties, synthesis protocols, and key applications. The information
is intended for researchers, scientists, and drug development professionals who require a
technical understanding of this compound.

Chemical and Physical Properties

Antimonic acid exists in several forms, primarily categorized as amorphous, glassy, and
crystalline, each exhibiting distinct physical properties. The crystalline form is notably insoluble,
whereas the amorphous and glassy variants are soluble.[1][2] The properties of antimonic
acid and its anhydrous form, antimony pentoxide, are summarized in the tables below.

General Properties
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Property Value Reference
Chemical Formula H3SbO4 or HSb(OH)s [3114]
Molecular Weight 188.78 g/mol [31[5]

CAS Number 13453-10-6 [3]

IUPAC Name Stiboric acid [3]
Synonyms Hexahydroxoantimonic(V) acid  [4]

Physical Properties of Antimonic Acid and Antimony

Pentoxide
Antimonic Acid Antimony
Property . . Reference
(Crystalline) Pentoxide (Sbh20s)
] White to pale yellow
Appearance White powder [1][6]
powder
Density Not specified 3.78 g/cm?3 [6]
Melting Point Decomposes 380 °C (decomposes) [6]
Slightly soluble in
water and nitric acid,;
o soluble in hot
Solubility Insoluble [1][6]

hydrochloric acid and
potassium hydroxide

solution

Crystallographic Data for Crystalline Antimonic Acid
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Parameter Value Reference
Crystal System Cubic [1112]
Space Group Fd-3m (On7) [1][2]
Lattice Constant (a) 10.382 A [1][2]
Stoichiometric Formula (H30)1.20(7)Ho.77(9)Sb206 [7]

Experimental Protocols

The properties of antimonic acid, particularly its crystallinity and ion-exchange capacity, are
highly dependent on the synthesis method. Below are detailed protocols for the preparation of
different forms of antimonic acid.

Protocol 1: Synthesis of Amorphous and Crystalline
Antimonic Acid via Hydrolysis of Antimony
Pentachloride

This protocol is adapted from studies on the hydrolysis of antimony pentachloride.[1][8][9][10]
The degree of crystallinity is controlled by the aging process, including temperature and
duration.

Materials:

Antimony pentachloride (SbCls)

Deionized water

Ethanol

Hydrochloric acid (HCI, for controlling acidity during aging)

Ammonia solution (for neutralization)

Beakers
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Stirring apparatus

Thermostated hot plate

Reflux condenser

Filtration apparatus (e.g., Buchner funnel)

Drying oven
Procedure:

o Hydrolysis: Slowly add deionized water to a solution of antimony pentachloride with constant
stirring. The volume ratio of deionized water to the acid solution (hydrolysis ratio) can be
varied, with a ratio of 1.5 being optimal for high recovery.[10] This initial hydrolysis will
produce a white precipitate of amorphous antimonic acid.[1][8]

e Aging and Crystallization:

o For Amorphous Antimonic Acid: The freshly formed precipitate is washed with ethanol
and then dried at a low temperature (e.g., 50 °C). Washing with ethanol preserves the
amorphous state.[8][9]

o For Crystalline Antimonic Acid: The hydrolyzed precipitate is left to age in the mother
liquor. Crystallization is facilitated by:

» Increasing the temperature to a range of 60-80 °C.[1][11]
» Increasing the concentration of a strong mineral acid (e.g., HCI) in the mother liquor.[1]
» Prolonging the aging time (e.g., 5 to 7 days).[10]

» For enhanced crystallinity, the mixture can be boiled under reflux for approximately 8
hours while in contact with the supernatant, followed by further aging at around 60 °C.
[11]

e Washing and Neutralization: After aging, the precipitate is filtered and washed multiple times
with hot deionized water until the filtrate is free of chloride ions (tested with silver nitrate).[11]
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The precipitate can then be treated with an ammonia solution to produce pure antimony
oxide.[10]

e Drying: The final product is dried in an oven at a temperature of around 50 °C.[11] The dried
product can then be ground and sieved to the desired particle size.[11]

Protocol 2: Synthesis of Antimonic Acid from Antimony
Trioxide

This method provides an alternative route to antimonic acid, avoiding the use of the highly
reactive antimony pentachloride.

Materials:

Antimony trioxide (Sb203)

Hydrogen peroxide (H20:2)

Deionized water

Reaction vessel

Heating and stirring apparatus
Procedure:

o Oxidation: Antimony trioxide is reacted with hydrogen peroxide to produce antimony
pentoxide (Sb20s).[12]

o Hydrolysis: The resulting antimony pentoxide is then hydrolyzed with deionized water to form
antimonic acid.[12]

 Purification and Drying: The product is then washed and dried as described in Protocol 1 to
obtain the final antimonic acid product.

Logical and Workflow Diagrams
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The following diagrams illustrate the synthesis workflow and the relationships between the
different forms of antimonic acid.
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Caption: Synthesis workflow for amorphous and crystalline antimonic acid.
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Caption: Relationship between different forms of antimonic acid.
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Applications

Antimonic acid and its derivatives have several important applications in scientific research
and industry.

¢ lon-Exchange Material: One of the most studied applications of antimonic acid is as an
inorganic ion-exchange material.[11][13] It exhibits high selectivity for certain cations, making
it useful in separation and purification processes.[11] The ion-exchange capacity can be
influenced by the degree of crystallinity and thermal treatment.[11][14]

e Flame Retardants: Antimony compounds, including antimony pentoxide (the dehydrated form
of antimonic acid), are widely used as flame retardants, often in synergy with halogenated
compounds.[6]

o Pharmaceuticals: Antimonic acid is a precursor for the synthesis of antimony-containing
drugs. For instance, it is used to prepare derivatives with meglumine and gluconic acid for
the treatment of canine leishmaniasis.[12]

Conclusion

Antimonic acid is a versatile inorganic compound with properties that are highly tunable
through its synthesis conditions. Understanding the relationship between its amorphous and
crystalline forms is crucial for its application, particularly in the field of ion exchange. The
detailed protocols and data presented in this whitepaper provide a solid foundation for
researchers and professionals working with this compound. Further research into its
applications, especially in drug development, may uncover new therapeutic possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. academic.oup.com [academic.oup.com]

e 2. academic.oup.com [academic.oup.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://akjournals.com/view/journals/10967/251/2/article-p293.pdf
https://inis.iaea.org/records/rz3pz-e8b25
https://akjournals.com/view/journals/10967/251/2/article-p293.pdf
https://akjournals.com/view/journals/10967/251/2/article-p293.pdf
https://www.researchgate.net/publication/251190924_The_ion_exchange_characteristics_of_antimonic_acid
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.chembk.com/en/chem/antimonic%20acid
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://patents.google.com/patent/ES2050614A1/en
https://www.benchchem.com/product/b1196807?utm_src=pdf-body
https://www.benchchem.com/product/b1196807?utm_src=pdf-custom-synthesis
https://academic.oup.com/bcsj/article-pdf/41/2/333/55896474/bcsj.41.333.pdf
https://academic.oup.com/bcsj/article-abstract/41/2/333/7366973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Antimonic acid | H304Sb | CID 432515 - PubChem [pubchem.ncbi.nim.nih.gov]
. Antimony - Wikipedia [en.wikipedia.org]

. GSRS [gsrs.ncats.nih.gov]

. chembk.com [chembk.com]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© (0] ~ » ol H w

. Hydrolysis of antimony pentachloride | Semantic Scholar [semanticscholar.org]
e 10. eng.usf.edu [eng.usf.edu]
e 11. akjournals.com [akjournals.com]

e 12. ES2050614A1 - New procedure for the preparation of antimonic acid derivatives
applicable in the treatment of canine leishmaniosis - Google Patents [patents.google.com]

e 13. lon-exchange selectivities on antimonic acids and metal antimonates [inis.iaea.org]
e 14. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Antimonic Acid:
Synthesis, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196807#what-is-the-chemical-formula-of-antimonic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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